Cas no 70962-69-5 (L-Histidine,3-(2-hydroxyethyl)-)

• Product Name: L-Histidine,3-(2-hydroxyethyl)-
• CAS No: 70962-69-5
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 566233
• PubChem ID: 125777
• Update Time: 2025-04-19

L-Histidine,3-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Histidine,3-(2-hydroxyethyl)-
• (2S)-2-amino-3-[3-(2-hydroxyethyl)imidazol-4-yl]propanoic acid
• 3-(2-hydroxyethyl)histidine
• (S)-2-Amino-3-(1-(2-hydroxyethyl)-1H-imidazol-5-yl)propanoic acid
• 70962-69-5
• DTXSID60221198
• L-Histidine, 3-(2-hydroxyethyl)-

• Inchi： 1S/C8H13N3O3/c9-7(8(13)14)3-6-4-10-5-11(6)1-2-12/h4-5,7,12H,1-3,9H2,(H,13,14)/t7-/m0/s1
• InChI Key： GTRAYRSSCLGTSF-ZETCQYMHSA-N
• SMILES： OCCN1C=NC=C1C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 199.09579
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.37